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Compound of Interest

Compound Name: 4-Chloro-2,2-dimethylpentane

Cat. No.: B15176193 Get Quote

An In-Depth Technical Guide to the Stability and Storage of 4-Chloro-2,2-dimethylpentane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the stability and appropriate storage of chemical reagents is paramount to ensure

experimental reproducibility, product integrity, and safety. This technical guide provides a

comprehensive overview of the known stability profile and recommended storage conditions for

4-Chloro-2,2-dimethylpentane (CAS: 33429-72-0). While specific kinetic data on the

degradation of this compound is not extensively published, this guide synthesizes available

information from safety data sheets and general chemical principles for halogenated alkanes.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Chloro-2,2-dimethylpentane is

presented below. These properties are essential for understanding its behavior and for safe

handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15176193?utm_src=pdf-interest
https://www.benchchem.com/product/b15176193?utm_src=pdf-body
https://www.benchchem.com/product/b15176193?utm_src=pdf-body
https://www.benchchem.com/product/b15176193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C7H15Cl [1][2][3]

Molecular Weight 134.65 g/mol [1][2][3][4]

Boiling Point 133.2°C at 760 mmHg [3]

Flash Point 29.7°C [3]

Density 0.863 g/cm³ [3]

Refractive Index 1.417 [3]

Vapor Pressure 10.5 mmHg at 25°C [3]

Stability Profile
4-Chloro-2,2-dimethylpentane is a halogenated alkane. While specific stability studies on this

compound are not readily available in the literature, its stability can be inferred from the general

reactivity of similar chemical structures. The primary factors influencing its stability are

exposure to heat, light, and incompatible materials.

Potential Degradation Pathways: As a tertiary alkyl halide, 4-Chloro-2,2-dimethylpentane may

be susceptible to:

Elimination Reactions: In the presence of a base, it can undergo elimination to form an

alkene.

Substitution Reactions: Nucleophilic substitution can occur, replacing the chlorine atom.

Hydrolysis: Reaction with water, though likely slow at neutral pH and ambient temperature,

can lead to the corresponding alcohol. This can be accelerated by heat and non-neutral pH

conditions.

The following diagram illustrates the key factors that can influence the stability of 4-Chloro-2,2-
dimethylpentane.
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Factors Influencing 4-Chloro-2,2-dimethylpentane Stability

Influencing Factors Compound State

Degradation Products

Heat/High Temperature

Degradation Products
(e.g., Alkenes, Alcohols)

Accelerates
Elimination/
Substitution

UV Light/Sunlight

May Induce
Radical Reactions

Incompatible Materials
(e.g., Strong Bases, Oxidizing Agents)

Promotes
Elimination/
Substitution

4-Chloro-2,2-dimethylpentane
(Stable)
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General Workflow for Stability Assessment

Start: Define Stability Protocol

Prepare Samples and Controls

Expose Samples to Stress Conditions
(Heat, Light, pH, Oxidant)

Collect Samples at
Defined Time Points

Analyze Samples via
Stability-Indicating Method

(e.g., HPLC, GC-MS)

Quantify Parent Compound
and Degradation Products

Generate Stability Report
and Determine Shelf-Life/

Retest Period

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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